Cas no 171974-47-3 (Ethanone, 1-[4-(1-pentynyl)phenyl]-)

• Product Name: Ethanone, 1-[4-(1-pentynyl)phenyl]-
• CAS No: 171974-47-3
• MF: C₁₃H₁₄O
• MW: 186.249663829803
• CID: 1360239
• Update Time: 2024-08-17

Ethanone, 1-[4-(1-pentynyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-(1-pentynyl)phenyl]-
• Ethanone, 1-[4-(1-pentyn-1-yl)phenyl]-

• Inchi： 1S/C13H14O/c1-3-4-5-6-12-7-9-13(10-8-12)11(2)14/h7-10H,3-4H2,1-2H3
• InChI Key： WBJUJOKHWWSGBT-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(C#CCCC)C=C1)C

Computed Properties

• Exact Mass: 186.10452

Experimental Properties

• Density: 1.00±0.1 g/cm3(Predicted)
• Boiling Point: 305.6±25.0 °C(Predicted)
• PSA: 17.07